Cas no 158778-58-6 (Demethyl Irbesartan)

• Product Name: Demethyl Irbesartan
• CAS No: 158778-58-6
• MF: C₂₄H₂₆N₆O
• MW: 414.502844333649
• MDL: MFCD31803838
• CID: 1063778
• PubChem ID: 44285267
• Update Time: 2025-05-26

Demethyl Irbesartan Chemical and Physical Properties

Names and Identifiers

• Demethyl Irbesartan
• Irbesartan Impurity (Demethyl Irbesartan)
• 3-((2'-(1H-Tetrazol-5-Yl)-[1,1'-Biphenyl]-4-Yl)Methyl)-2-Propyl-1,3-Diazaspiro[4.4]Non-1-En-4-One
• 3-((2-(1H-Tetrazol-5-Yl)-[1,1-Biphenyl]-4-Yl)Methyl)-2-Propyl-1,3-Diazaspiro[4.4]Non-1-En-4-One(WXC02339)
• MBFZWKSLOSAXDG-UHFFFAOYSA-N
• BDBM50282741
• 2-propyl-3-{[2'-(2H-1,2,3,4-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl]methyl}-1,3-diazaspiro[4.4]non-1-en-4-one
• 2-Propyl-3-[2''-(1H-tetrazol-5-yl)-biphenyl-4-ylmethyl]-1,3-diaza-spiro[4.4]non-1-en-4-one
• 2-Propyl-3-[[2'-(1H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]meth
• 1,3-Diazaspiro[4.4]non-1-en-4-one, 2-propyl-3-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-; 1,3-Diazaspiro[4.4]non-1-en-4-one, 2-propyl-3-[[2'-(1H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]- (9CI); 2-Propyl-3-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-1,3-diazaspiro[4.4]non-1-en-4-one
• MFCD20273012
• W12027
• 1,3-Diazaspiro[4.4]non-1-en-4-one, 2-propyl-3-[[2'-(1H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]
• SCHEMBL683434
• 2-Propyl-3-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-1,3-diazaspiro[4.4]non-1-en-4-one
• AKOS037645110
• 158778-58-6
• 2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1,3-diazaspiro[4.4]non-1-en-4-one
• 1,3-Diazaspiro[4.4]non-1-en-4-one, 2-propyl-3-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]
• 2-Propyl-3-[[2'-(1H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-1,3-diazaspiro[4.4]non-1-en-4-one
• CHEMBL39379
• AS-57207
• SCHEMBL17015144
• 6CW84ZG3JR
• J-009530

• MDL： MFCD31803838
• Inchi： 1S/C24H26N6O/c1-2-7-21-25-24(14-5-6-15-24)23(31)30(21)16-17-10-12-18(13-11-17)19-8-3-4-9-20(19)22-26-28-29-27-22/h3-4,8-13H,2,5-7,14-16H2,1H3,(H,26,27,28,29)
• InChI Key： MBFZWKSLOSAXDG-UHFFFAOYSA-N
• SMILES： O=C1C2(CCCC2)N=C(CCC)N1CC1C=CC(C2=CC=CC=C2C2N=NNN=2)=CC=1

Computed Properties

• Exact Mass: 414.21680947g/mol
• Monoisotopic Mass: 414.21680947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.1
• XLogP3: 3.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on Demethyl Irbesartan

Comprehensive Overview of Demethyl Irbesartan (CAS No. 158778-58-6): Properties, Applications, and Research Insights

Demethyl Irbesartan (CAS No. 158778-58-6) is a key metabolite of the widely prescribed antihypertensive drug Irbesartan, belonging to the angiotensin II receptor blocker (ARB) class. This compound has garnered significant attention in pharmaceutical research due to its role in understanding drug metabolism, efficacy, and potential therapeutic applications. With the growing focus on precision medicine and personalized healthcare, metabolites like Demethyl Irbesartan are increasingly studied to optimize dosing regimens and minimize side effects.

The chemical structure of Demethyl Irbesartan features a tetrazole ring and a biphenyl moiety, similar to its parent compound, but lacks a methyl group at the N-position. This modification influences its pharmacokinetic properties, including absorption, distribution, and excretion. Researchers are particularly interested in its bioavailability and half-life, as these factors determine its clinical relevance. Recent studies suggest that Demethyl Irbesartan may contribute to the overall antihypertensive effects of Irbesartan, though its standalone activity remains under investigation.

In the context of cardiovascular health, a hot topic in modern medicine, Demethyl Irbesartan is often discussed alongside terms like blood pressure management and renin-angiotensin system. As patients and healthcare providers seek more information on drug metabolites and their roles, this compound has become a subject of frequent searches in academic and medical databases. Its potential interactions with other medications, such as diuretics or ACE inhibitors, are also areas of active research.

From a synthetic chemistry perspective, Demethyl Irbesartan serves as an intermediate in the production of high-purity Irbesartan. Its synthesis involves multi-step organic reactions, including alkylation and cyclization, with stringent quality control to ensure compliance with pharmaceutical standards. Analytical techniques like HPLC and mass spectrometry are routinely employed to characterize this compound, addressing the demand for reliable reference materials in drug development.

Environmental and sustainability concerns in the pharmaceutical industry have also put a spotlight on metabolites like Demethyl Irbesartan. Researchers are exploring green chemistry approaches to minimize waste during its synthesis, aligning with global initiatives for eco-friendly manufacturing. Additionally, its biodegradation pathways are studied to assess potential ecological impacts, a topic increasingly relevant to regulatory agencies.

In conclusion, Demethyl Irbesartan (CAS No. 158778-58-6) represents a critical intersection of drug metabolism, therapeutic efficacy, and pharmaceutical innovation. As the scientific community continues to unravel its properties and applications, this compound will likely remain a focal point in discussions about hypertension treatment and metabolite-based therapies. Its study not only advances our understanding of Irbesartan but also contributes to broader trends in drug discovery and patient-centric care.